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Compound of Interest

Compound Name: 1-Pyrenesulfonic acid

Cat. No.: B1206722

An In-depth Technical Guide to 1-Pyrenesulfonic
Acid

This guide provides a comprehensive overview of 1-Pyrenesulfonic acid, a fluorescent probe
and versatile chemical intermediate. It is intended for researchers, scientists, and professionals

in drug development and materials science who are interested in the properties and
applications of this compound.

Core Properties

1-Pyrenesulfonic acid is an aromatic sulfonic acid derived from pyrene. Its inherent
fluorescence and reactivity make it a valuable tool in various scientific disciplines. The key
guantitative data for 1-Pyrenesulfonic acid and its commonly used sodium salt are
summarized below.
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1-Pyrenesulfonic Acid

Property 1-Pyrenesulfonic Acid .
Sodium Salt

Molecular Formula C16H10035[1][2] C16HoNaOsS[3]

_ 282.31 g/mol (anhydrous
Molecular Weight ) 304.30 g/mol [3][5][6]
basis)[2][4]

CAS Number 26651-23-0[1][2] 59323-54-5[3][5][6]

Appearance Powder[4] Solid[3]

Fluorescence - Aex 346 nm; Aem 376 nm[3]
Soluble in DMF and DMSO

N ) (~10 mg/ml), partially soluble
Solubility Soluble in DMSO[4]

in PBS (pH 7.2) and ethanol
(~1 mg/ml).[3][6]

Experimental Protocols

This section details a representative experimental protocol for the synthesis of a related
compound, 1,3,6,8-pyrenesulfonic acid tetrasodium salt, which illustrates a common sulfonation
reaction of pyrene. This method is noted for being more environmentally friendly and
straightforward than traditional procedures.[7][8]

Synthesis of 1,3,6,8-Pyrenesulfonic Acid Tetrasodium Salt (PTSA)[8][9]

Materials:

Pyrene (97%)

Fuming sulfuric acid (50% oleum)

Nitrobenzene (AR)

Calcium hydroxide (AR)

Sodium carbonate (AR)
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e Ice water

Procedure:

e Dissolve 1.01 g (56 mmol) of pyrene in 20 mL of nitrobenzene.

e Slowly add 3.5 mL of 50% fuming sulfuric acid to the pyrene solution in batches.
» Stir the mixture at 30°C for 6 hours.

¢ Increase the temperature to 60°C and continue stirring at a high speed for 12 hours, until a
greenish-yellow precipitate forms.

e Pour the resulting mixture into ice water.
o Neutralize the mixture by slowly adding a calcium hydroxide slurry, followed by filtration.

» Add sodium carbonate to the filtrate to precipitate the tetrasodium salt of 1,3,6,8-
pyrenesulfonic acid.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the one-step synthesis of 1,3,6,8-
pyrenesulfonic acid tetrasodium salt.

Click to download full resolution via product page

Synthesis of 1,3,6,8-pyrenesulfonic acid tetrasodium salt.

Applications in Research

1-Pyrenesulfonic acid and its derivatives have a broad range of applications in scientific
research, primarily leveraging their fluorescent properties.
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o Fluorescent Probes: 1-Pyrenesulfonic acid is utilized as a fluorescent probe.[3] Its
fluorescence can be quenched by certain ions and molecules, enabling their detection. For
instance, it has been used to detect ferric ions and nitroaromatic compounds like 2,4-
dinitrotoluene (2,4-DNT) and trinitrotoluene (TNT) in aqueous solutions.[3]

o Synthesis of Advanced Materials: The compound serves as a building block for more
complex molecules and materials. It is used to synthesize pyrene-containing
organostannoxanes[2][4] and has been employed as a surfactant and dopant in the creation
of polypyrrole micro- and nanowires.[3][6]

» Anti-Counterfeiting: The sodium salt of the related 1,3,6,8-pyrenesulfonic acid is used to
create water-soluble invisible inks for anti-counterfeiting applications due to its excellent
fluorescent properties.[7][8][9]

o Photocatalysis: 1-Pyrenesulfonic acid hydrate can be used to functionalize graphene oxide
to create nanohybrid materials with excellent photocatalytic activity for hydrogen production.

[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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